Methyl 4-chloro-3-iodobenzoate

• IUPAC Name: methyl 4-chloro-3-iodobenzoate
• InChI: InChI=1S/C8H6ClIO2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,1H3
• InChI Key: LWENYAHUBUWONE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)I
• Molecular Formula: C8H6ClIO2
• Molecular Weight: 296.49 g/mol
• CAS No.: 365526-34-7

Description

Methyl 4-chloro-3-iodobenzoate is a useful research compound. Its molecular formula is C8H6ClIO2 and its molecular weight is 296.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application in Organic Chemistry

Methyl 4-chloro-3-iodobenzoate is a compound primarily used in organic chemistry for various synthetic purposes. For example, it has been utilized in the difluoromethylation of methyl 4-hydroxy-3-iodobenzoate, demonstrating a safe and practical difluoromethylation protocol on a multikilogram scale (Sperry & Sutherland, 2011). Another study highlighted its role in the synthesis of carbazole alkaloids through copper-promoted N-arylation and subsequent intramolecular C–H arylation (Rasheed et al., 2014).

Environmental and Biological Applications

This compound's derivatives have also found applications in environmental and biological studies. Alcaligenes denitrificans NTB-1 was found to utilize derivatives of 4-chloro-3-iodobenzoate as a carbon and energy source, demonstrating the compound's role in microbial metabolism and environmental bioremediation (van den Tweel, Kok, & de Bont, 1987). Additionally, its derivatives have been involved in studies of antimicrobial properties of novel triazoles (Gupta & Mishra, 2017).

Safety and Hazards

“Methyl 4-chloro-3-iodobenzoate” is associated with several hazard statements including H302, H315, H319, H335. Precautionary statements include P261, P305, P338, P351. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye.

Mechanism of Action

The ester group (COOCH3) makes this compound a potential prodrug, meaning it could be metabolized in the body to release a drug. Esterases, enzymes found throughout the body, could potentially cleave the ester bond to release 4-chloro-3-iodobenzoic acid .

The compound’s pharmacokinetics would depend on factors such as its absorption, distribution, metabolism, and excretion (ADME). These properties are influenced by the compound’s chemical structure, including factors such as its size, polarity, and the presence of functional groups .

The compound’s action could be influenced by various environmental factors, including pH, temperature, and the presence of other molecules in the body. For example, the compound’s stability could be affected by the pH of the body fluids it comes into contact with .

Synthesis routes and methods I

Procedure details

A solution of 4-chloro-3-iodobenzoic acid (500 mg, 1.77 mmol, 1.00 equiv), methanol (20 mL), and concentrated sulfuric acid (0.35 g, 2.00 equiv) was heated to reflux overnight in an oil bath. The resulting mixture was concentrated in vacuo and diluted with 50 mL of ethyl acetate. The organic layer was washed with 3×20 mL of water and 3×20 mL of saturated aqueous sodium carbonate. The mixture was dried over anhydrous sodium sulfate and concentrated in vacuo, resulting in 0.52 g (99%) of methyl 4-chloro-3-iodobenzoate as a white solid.

Synthesis routes and methods II

Procedure details

4-Chloro-3-iodo-benzoic acid (5.31 g, 18.8 mmol) was dissolved in methanol (50 mL) and concentrated sulfuric acid (3 mL) was carefully added. The solution was stirred at 80° C. for 4 hours, then cooled to room temperature and the volatile organics were removed under reduced pressure. The residue was partitioned between EtOAc (50 mL) and water (50 mL) and the organic layer was washed with brine, dried (Na2SO4), filtered, and concentrated under reduced pressure. The residue was purified by flash chromatography (SiO2; 0-10% EtOAc in hexanes) to yield 5.32 g (95%) of the title compound as an oil. 1H NMR (400 MHz, Chloroform-d) δ 8.54 (d, J=2.0 Hz, 1H), 7.96 (dd, J=8.4, 2.0 Hz, 1H), 7.53 (d, J=8.4 Hz, 1H), 3.94 (s, 3H).